Layer-structured coordination polymers based on 5-(1H-tetrazol-5-yl)isophthalic acid: structure, sensitization of lanthanide(iii) cations and small-molecule sensing†

CrystEngComm Pub Date: 2016-08-08 DOI: 10.1039/C6CE00883F

Abstract

Three layer-structured coordination polymers (CPs), namely, [Pb2(TZI)(μ3-OH)(H2O)·(H2O)]n (1), [Pb(HTZI)(phen)·(H2O)]n (2) and [Zn2(TZI)(μ3-OH)(H2O)2·(1/2H2O)]n (3) have been constructed from the 5-(1H-tetrazol-5-yl)isophthalic acid (H3TZI) ligand. Notably, 1 can function as a host for the encapsulation of lanthanide(III) ions by encapsulating different Ln3+ ions. As-prepared Ln3+@1 materials show tunable luminescent emission including white-light emission. Moreover, 1 exhibits highly luminescent sensing properties for small organic molecules.

Graphical abstract: Layer-structured coordination polymers based on 5-(1H-tetrazol-5-yl)isophthalic acid: structure, sensitization of lanthanide(iii) cations and small-molecule sensing
Layer-structured coordination polymers based on 5-(1H-tetrazol-5-yl)isophthalic acid: structure, sensitization of lanthanide(iii) cations and small-molecule sensing†
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